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Compound Name: Pentaethylene glycol

Cat. No.: B054325

Pentaethylene Glycol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentaethylene glycol (PEG-5) is a member of the polyethylene glycol (PEG) family, a class of
polyether compounds with a wide range of applications in the biomedical, pharmaceutical, and
industrial fields.[1] It is a clear, colorless, and odorless liquid that is miscible with water.[2][3]
This technical guide provides an in-depth overview of the chemical properties, structure, and
relevant experimental methodologies of pentaethylene glycol, with a particular focus on its
applications in drug development and research.

Chemical Structure

Pentaethylene glycol is a polymer composed of five repeating ethylene glycol units, with
hydroxyl groups at both ends.[4] Its structure imparts hydrophilicity and biocompatibility, making
it a valuable building block in various chemical syntheses.[1]

o |[UPAC Name: 2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethanol

e Synonyms: 3,6,9,12-Tetraoxatetradecane-1,14-diol, Pentaglycol
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e Molecular Formula: C10H2206
e Chemical Class: Poly(ethylene glycol)

Below is a 2D representation of the chemical structure of pentaethylene glycol.

HO-(CH2-CH2-0)5-H

Click to download full resolution via product page

Figure 1: 2D Structure of Pentaethylene Glycol

Chemical Properties

The physicochemical properties of pentaethylene glycol are summarized in the table below.
These properties are crucial for its application in various experimental and industrial settings.
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Property Value Reference
Molecular Weight 238.28 g/mol
Appearance (-Jleér, colorless to light yellow
liquid
Density 1.126 g/mL at 25 °C
Melting Point -8.6 °C
Boiling Point 184 °C at 2 mmHg
338 -340°C
Flash Point > 110 °C (> 230 °F)

Water Solubility

Miscible

Solubility in other solvents

Slightly soluble in Chloroform
and Ethyl Acetate

Refractive Index (n20/D)

1.462

Vapor Pressure

1.68E-06 mmHg at 25 °C

pKa (Predicted)

14.06 £ 0.10

Stability and Reactivity: Pentaethylene glycol is stable under normal conditions. It is
combustible and incompatible with strong oxidizing agents, acid chlorides, and acid
anhydrides.

Experimental Protocols
General Synthesis of Polyethylene Glycols

Polyethylene glycols are typically synthesized through the anionic ring-opening polymerization
of ethylene oxide. A general procedure is outlined below.

Materials:

« Initiator (e.g., sodium hydroxide, potassium hydroxide, or a low molecular weight PEG)
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» Ethylene oxide

« Inert solvent (optional)

o Nitrogen atmosphere

Procedure:

The initiator is charged into a reaction vessel equipped with a stirrer, thermometer, and an
inlet for ethylene oxide.

e The reactor is purged with nitrogen to remove air and moisture.
e The initiator is heated to the desired reaction temperature.

o Ethylene oxide is introduced into the reactor at a controlled rate to maintain the desired
pressure and temperature.

e The reaction is allowed to proceed until the desired molecular weight is achieved, which can
be monitored by the decrease in reactor pressure.

e The reaction is terminated by neutralizing the catalyst with an acid.
e The resulting polyethylene glycol is then purified.

The synthesis of monodisperse PEGs can be achieved through a stepwise solid-phase
synthesis, which involves the sequential addition of protected PEG monomers to a solid
support. This method allows for precise control over the chain length and avoids extensive
purification steps.
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General Synthesis of Polyethylene Glycol
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Figure 2: General Workflow for Polyethylene Glycol Synthesis
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Purification

Purification of polyethylene glycols can be achieved through various methods depending on the
desired purity and the nature of the impurities. Common techniques include:

e Solvent Extraction: To remove non-polar impurities.

o Chromatography: Techniques such as hydrophobic interaction chromatography can be used
for purification.

« Filtration: To remove particulate matter.

Applications in Research and Drug Development

Pentaethylene glycol and other PEGs are extensively used in the pharmaceutical and
biotechnology industries due to their biocompatibility, solubility, and low toxicity.

PEGylation

PEGylation is the process of covalently attaching PEG chains to proteins, peptides, or small
molecule drugs. This modification can improve the pharmacokinetic and pharmacodynamic
properties of the therapeutic agent by:

Increasing drug solubility and stability.

Prolonging the circulation half-life by reducing renal clearance and enzymatic degradation.

Reducing immunogenicity.

Enhancing tumor targeting through the enhanced permeability and retention (EPR) effect.

Linkers in PROTACSs

Pentaethylene glycol is used as a flexible linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACS). PROTACSs are heterobifunctional molecules that consist of a ligand for a
target protein and a ligand for an E3 ubiquitin ligase, connected by a linker. The PEG linker
provides the necessary length and flexibility for the PROTAC to simultaneously bind to both the
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target protein and the E3 ligase, facilitating the ubiquitination and subsequent proteasomal

degradation of the target protein.
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Figure 3: Role of PEG Linker in PROTAC-mediated Protein Degradation

Safety and Handling

Pentaethylene glycol is considered to have low toxicity. However, it can cause skin and eye
irritation. Appropriate personal protective equipment, such as gloves and safety glasses, should
be worn when handling this chemical. It should be stored in a cool, dry, and well-ventilated area
in a tightly closed container.

Conclusion

Pentaethylene glycol is a versatile and valuable chemical with well-defined properties and
structure. Its biocompatibility and hydrophilicity make it an important component in various
applications, particularly in the field of drug development and delivery. Understanding its
chemical properties and the methodologies for its synthesis and purification is essential for its
effective utilization in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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